Cas no 1489066-15-0 (1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol)

• Product Name: 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol
• CAS No: 1489066-15-0
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 6483835
• Update Time: 2025-05-22

1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol
• Cyclopentanol, 1-[[bis(2-methoxyethyl)amino]methyl]-

• Inchi： 1S/C12H25NO3/c1-15-9-7-13(8-10-16-2)11-12(14)5-3-4-6-12/h14H,3-11H2,1-2H3
• InChI Key： WUSVYWAAIHYMKJ-UHFFFAOYSA-N
• SMILES： C1(CN(CCOC)CCOC)(O)CCCC1

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 321.6±17.0 °C(Predicted)
• pka: 14.83±0.20(Predicted)

Additional information on 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol

1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol: A Comprehensive Overview

The compound with CAS No. 1489066-15-0, commonly referred to as 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a bis(2-methoxyethyl)amine group and a hydroxyl group. The cyclopentane ring serves as the central framework, while the bis(2-methoxyethyl)amine group introduces interesting functional properties, and the hydroxyl group adds versatility to its chemical reactivity.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with various bioactive molecules. The bis(2-methoxyethyl)amine group, in particular, has been shown to enhance the solubility and bioavailability of drugs, making it a promising candidate for pharmaceutical applications. Researchers have also explored its role in polymer synthesis, where it acts as a versatile building block for creating novel materials with tailored properties.

One of the most intriguing aspects of 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol is its ability to undergo a wide range of chemical transformations. For instance, the hydroxyl group can be easily modified through esterification or etherification reactions, enabling the creation of derivatives with diverse functionalities. Additionally, the cyclopentane ring can be subjected to ring-opening reactions under specific conditions, further expanding its synthetic potential.

From a structural standpoint, the molecule's symmetry and steric hindrance play crucial roles in determining its chemical behavior. The cyclopentane ring imparts rigidity to the structure, while the bis(2-methoxyethyl)amine group introduces flexibility and hydrogen bonding capabilities. These properties make the compound highly suitable for applications in supramolecular chemistry, where molecular recognition and self-assembly are key considerations.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol with unprecedented accuracy. These studies have revealed that the compound exhibits unique electronic properties that could be leveraged in the development of new sensors and electronic materials. Furthermore, its ability to act as both a nucleophile and an electrophile makes it an invaluable reagent in organic synthesis.

In terms of industrial applications, this compound has found use as an intermediate in the synthesis of advanced polymers and surfactants. Its ability to form amphiphilic structures has made it particularly useful in creating materials with enhanced emulsifying and stabilizing properties. This has opened up new avenues for its application in food science, cosmetics, and environmental remediation.

The synthesis of 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the alkylation of cyclopentanol with bis(2-methoxyethyl)amine followed by subsequent purification steps. Researchers have also explored alternative synthetic pathways that utilize catalytic methods to improve yield and selectivity.

Despite its many advantages, there are challenges associated with the large-scale production and application of this compound. Issues such as cost-effectiveness and environmental impact must be carefully considered when evaluating its potential for industrial use. Ongoing research is focused on developing more sustainable synthesis methods and exploring new application areas that can maximize its benefits while minimizing its environmental footprint.

In conclusion, 1-{bis(2-methoxyethyl)aminomethyl}cyclopentan-1-ol is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As our understanding of this compound continues to grow, it is likely that new discoveries will further enhance its utility in both scientific research and industrial processes.